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Compound of Interest

3-chloro-N-(2-methoxy-5-
Compound Name:

nitrophenyl)propanamide
CAS No.: 90794-82-4

Cat. No.: B2806219

Get Quote

Part 1: Executive Summary & Immediate
Directives[1]

Do not dispose of this compound down the drain. 3-chloro-N-(2-methoxy-5-
nitrophenyl)propanamide (CAS: 349122-20-9) is a halogenated nitroaromatic intermediate.[1]
Its structure contains an alkyl chloride moiety (potential alkylating agent) and a nitro group
(thermal sensitivity).[1] Improper disposal risks environmental contamination and downstream
chemical incompatibility in bulk waste solvents.[1]

Immediate Action Items:
e Segregate: Place in Halogenated Organic Waste streams only.

» Incompatibility: Do NOT mix with strong oxidizing agents or strong alkalis (risk of hydrolysis
to toxic anilines).[1]

o Labeling: Clearly tag as "Toxic," "Irritant," and "Halogenated."[1]
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Part 2: Hazard Analysis & Chemical Profiling[1]

To ensure safety, we must understand the causality of the hazards.[1] This molecule is not just
"chemical waste"; it is a bifunctional entity with specific reactivities that dictate its disposal path.

[1]

Structural Hazard Assessment

Functional Group

Hazard Mechanism

Operational Implication

Alkyl Chloride (-CH2CH2Cl)

Alkylation: The terminal
chlorine is a good leaving
group.[1] It can act as a mild
alkylating agent, potentially
modifying biological
macromolecules
(DNA/Proteins).[1]

High Toxicity Risk: Handle as a
potential mutagen.[1] Double-

glove (Nitrile) is mandatory.[1]

Nitro Group (-NO2)

Energetic/Redox:

Nitroaromatics are precursors
to azo compounds and can be
shock/heat sensitive if dry and

concentrated.[1]

Thermal Hazard:NEVER
autoclave this waste. High-
temperature incineration
requires specific NOx

scrubbing.[1]

Amide Linkage (-NH-CO-)

Hydrolysis: In the presence of
strong acids/bases, this
hydrolyzes to release 2-

methoxy-5-nitroaniline.[1]

Segregation: Keep waste pH
neutral (pH 4-9).[1] Do not mix

with acid/base bath waste.[1]

Quantitative Physical Data (Estimated)

Property

Value

Physical State

Solid (Powder/Crystalline)

Molecular Weight 258.66 g/mol
N Low in water; High in DMSO, DMF, Chlorinated
Solubility
solvents
Flash Point >110°C (Predicted)
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Part 3: Step-by-Step Disposal Protocol

This protocol is designed as a self-validating system.[1] If a step cannot be completed (e.g.,
container incompatibility), the workflow halts to prevent accidents.[1]

A. Solid Waste Disposal (Pure Compound)[1]

e Primary Containment: Collect the solid substance in a wide-mouth High-Density
Polyethylene (HDPE) or amber glass jar.

o Why? HDPE is resistant to alkyl chlorides; amber glass prevents UV-degradation of the
nitro group.[1]

e Deactivation (Spill Residues Only): If cleaning a minor spill, absorb with vermiculite.[1] Do
not attempt chemical neutralization (e.g., strong base) in the lab, as this may generate heat
and toxic aniline byproducts.[1]

» Bagging: Double-bag the primary container in a clear 6-mil polyethylene bag.

e Tagging: Affix a hazardous waste tag. Check "Solid," "Toxic," and write the full chemical
name.[1]

B. Liquid Waste Disposal (Reaction Mixtures/Mother
Liquors)[1]

Most researchers encounter this compound dissolved in solvents (DCM, Ethyl Acetate, or
DMF).[1]

o Stream Selection: Segregate into Stream C: Halogenated Organic Solvents.

o Critical Check: Does the waste container contain any oxidizers (Peroxides, Nitric Acid)? If
YES, do not add this compound. Create a separate "Reactive Waste" stream.[1]

e pH Check: Ensure the solvent mixture is pH 4-9.

e Volume Limit: Fill waste containers only to 90% capacity to allow for thermal expansion.
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Part 4: Visualized Workflows
Workflow 1: Waste Segregation Decision Tree

This logic ensures the compound never enters an incompatible stream.[1]

Waste Generation:
3-chloro-N-(2-methoxy-5-nitrophenyl)propanamide
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Caption: Logic flow for segregating 3-chloro-N-(2-methoxy-5-nitrophenyl)propanamide to
prevent cross-contamination.

Workflow 2: Emergency Spill Response

Standard Operating Procedure (SOP) for bench-scale spills.

1. Alert & Evacuate 2. Don PPE 3. Containment 4. Cleanup 5. Surface Decon 6. Disposal
(Immediate Area) (Nitrile Gloves x2, Goggles, Lab Coat) (Absorbent Pads/Vermiculite) (Scoop into HDPE Jar) (Soap & Water Wash) (Label as Hazardous Debris)

Click to download full resolution via product page
Caption: Immediate response protocol for accidental release of material.

Part 5: Regulatory Compliance (RCRA & EPA)

In the United States, this compound falls under specific Resource Conservation and Recovery
Act (RCRA) guidelines. While it may not be explicitly listed on the "P" or "U" lists by its specific
CAS number, it must be characterized by the generator.[1]

o Waste Code Assignment:
o D001 (Ignitable): Only if dissolved in flammable solvents (e.g., Acetone/Ethyl Acetate).[1]
o FO02/F001: If dissolved in spent halogenated solvents (Methylene Chloride).[1]

o Generator Knowledge: If the pure solid is disposed of, it should be coded as Toxic due to
the nitro-aromatic and alkyl chloride nature.[1]

» Destruction Method: The only acceptable final disposal method is High-Temperature
Incineration at a licensed TSDF (Treatment, Storage, and Disposal Facility) equipped with
scrubbers for HCI and NOx gases [1].[1]

References

e U.S. Environmental Protection Agency (EPA). (2024).[1] Incineration of Halogenated Organic
Compounds. EPA Waste Management Guidelines. [Link]
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» National Center for Biotechnology Information (NCBI). (2024).[1] PubChem Compound
Summary for CAS 349122-20-9. PubChem.[1] [Link]

e Occupational Safety and Health Administration (OSHA). (2024).[1] Hazard Communication
Standard: Safety Data Sheets. [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. eCFR :: Appendix Ill to Part 268, Title 40 -- List of Halogenated Organic Compounds
Regulated Under § 268.32 [ecfr.gov]

¢ To cite this document: BenchChem. [Operational Guide: Disposal of 3-chloro-N-(2-methoxy-
5-nitrophenyl)propanamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2806219/docs#operational-guide-disposal-of-3-
chloro-n-2-methoxy-5-nitrophenyl-propanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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